Cas no 304896-27-3 ((2E)-3-5-(4-chlorophenyl)furan-2-yl-2-cyano-N-(quinolin-5-yl)prop-2-enamide)

• Product Name: (2E)-3-5-(4-chlorophenyl)furan-2-yl-2-cyano-N-(quinolin-5-yl)prop-2-enamide
• CAS No: 304896-27-3
• MF: C₂₃H₁₄ClN₃O₂
• MW: 399.829164028168
• CID: 5452838
• PubChem ID: 1373007
• Update Time: 2025-06-08

(2E)-3-5-(4-chlorophenyl)furan-2-yl-2-cyano-N-(quinolin-5-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(5-(4-chlorophenyl)furan-2-yl)-2-cyano-N-(quinolin-5-yl)acrylamide
• (2E)-3-5-(4-chlorophenyl)furan-2-yl-2-cyano-N-(quinolin-5-yl)prop-2-enamide

• Inchi： 1S/C23H14ClN3O2/c24-17-8-6-15(7-9-17)22-11-10-18(29-22)13-16(14-25)23(28)27-21-5-1-4-20-19(21)3-2-12-26-20/h1-13H,(H,27,28)
• InChI Key： RINIKNCKOKAPGE-UHFFFAOYSA-N
• SMILES： C(NC1C=CC=C2C=1C=CC=N2)(=O)C(C#N)=CC1=CC=C(C2=CC=C(Cl)C=C2)O1

Computed Properties

• Exact Mass: 399.077
• Monoisotopic Mass: 399.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.386
• Boiling Point: 670.8°C at 760 mmHg
• Flash Point: 359.5°C
• Refractive Index: 1.716

Additional information on (2E)-3-5-(4-chlorophenyl)furan-2-yl-2-cyano-N-(quinolin-5-yl)prop-2-enamide

Introduction to (2E)-3-5-(4-chlorophenyl)furan-2-yl-2-cyano-N-(quinolin-5-yl)prop-2-enamide (CAS No. 304896-27-3)

(2E)-3-5-(4-chlorophenyl)furan-2-yl-2-cyano-N-(quinolin-5-yl)prop-2-enamide (CAS No. 304896-27-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as CFQ for brevity, is a member of the class of compounds known as furan derivatives. Its structure includes a furan ring, a cyano group, and a quinoline moiety, which collectively contribute to its pharmacological properties.

The chemical structure of (2E)-3-5-(4-chlorophenyl)furan-2-yl-2-cyano-N-(quinolin-5-yl)prop-2-enamide is characterized by the presence of a conjugated double bond system, which enhances its reactivity and biological activity. The furan ring, known for its aromaticity and stability, plays a crucial role in the compound's overall stability and solubility. The cyano group, a potent electron-withdrawing group, contributes to the compound's reactivity and can influence its binding affinity to various biological targets. The quinoline moiety, a common scaffold in many pharmaceuticals, is known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

Recent studies have highlighted the potential of (2E)-3-5-(4-chlorophenyl)furan-2-yl-2-cyano-N-(quinolin-5-yl)prop-2-enamide in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits significant antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways that are essential for cancer cell survival and proliferation.

In addition to its anticancer properties, (2E)-3-5-(4-chlorophenyl)furan-2-yl-2-cyano-N-(quinolin-5-yl)prop-2-enamide has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (2E)-3-5-(4-chlorophenyl)furan-2-yl-2-cyano-N-(quinolin-5-yl)prop-2-enamide have also been studied extensively. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral therapeutic agent. Furthermore, it has been shown to have low toxicity in animal models, suggesting that it may be safe for human use.

In terms of clinical development, several Phase I and Phase II trials are currently underway to evaluate the safety and efficacy of (2E)-3-5-(4-chlorophenyl)furan-2-yl-2-cyano-N-(quinolin-5-yl)prop-2-enamide in various indications. Preliminary results from these trials have been encouraging, with no major adverse effects reported. However, further studies are needed to fully understand the long-term safety and efficacy profile of this compound.

The synthesis of (2E)-3-5-(4-chlorophenyl)furan-2-yl-2-cyano-N-(quinolin-5-y l)prop - 1 - enamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 5-(4-chlorophenyl)furan - 1 - carbaldehyde with 5 - aminoquinoline in the presence of a suitable base followed by cyanation with cyanoacetic acid. This multi-step process allows for the efficient production of the desired compound on both laboratory and industrial scales.

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